Methyl 4-(2-((4-isopentyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[8-(3-methylbutyl)-7-oxo-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9,11-tetraen-12-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C22H23N5O4S2/c1-13(2)8-10-26-19(29)18-16(9-11-32-18)27-21(26)24-25-22(27)33-12-17(28)23-15-6-4-14(5-7-15)20(30)31-3/h4-7,9,11,13H,8,10,12H2,1-3H3,(H,23,28)
• InChI Key: RKBPYHGWLBWLAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C=CS2)N3C1=NN=C3SCC(=O)NC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C22H23N5O4S2
• Molecular Weight: 485.6 g/mol

Description

“Methyl 4-(2-((4-isopentyl-5-oxo-4,5-dihydrothieno[2,3-e][1,2,4]triazolo[4,3-a]pyrimidin-1-yl)thio)acetamido)benzoate” is a complex organic compound. It is part of a novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines.

Synthesis Analysis

These compounds are synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound, have demonstrated antiviral potential. For instance:

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Anti-Inflammatory and Analgesic Properties

Certain indole derivatives exhibit anti-inflammatory and analgesic effects. Notably:

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Antioxidant Activity

Indole derivatives have been investigated for their antioxidant potential. For instance:

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Antitubercular Activity

Researchers have explored indole compounds for their efficacy against tuberculosis (TB). For example:

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Future Therapeutic Possibilities

. Researchers continue to investigate novel scaffolds and derivatives to uncover new possibilities.